Cas no 1823260-78-1 (tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate
• CAS No: 1823260-78-1
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 6422454
• PubChem ID: 130115072
• Update Time: 2025-06-22

tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1823260-78-1
• EN300-12708384
• tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate

• Inchi： 1S/C11H15BrN2O3/c1-11(2,3)17-10(16)14-5-7-4-8(12)6-13-9(7)15/h4,6H,5H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key： SGFGRTMHSQXPKU-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1)CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate

tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate, identified by the CAS number 1823260-78-1, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a tert-butyl group with a substituted pyridine ring. The presence of a bromine atom at the 5-position and a hydroxyl group at the 2-position of the pyridine ring adds complexity to its chemical profile, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the pharmaceutical and agrochemical industries. Its structure suggests that it could serve as an intermediate in the synthesis of bioactive molecules, such as antibiotics or herbicides. The tert-butyl group, known for its stability and lipophilic properties, enhances the compound's ability to interact with biological systems. Meanwhile, the hydroxyl group at the 2-position introduces hydrophilic characteristics, creating a balance that could be advantageous in drug design.

The synthesis of tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements underscore the compound's importance in modern chemical synthesis.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes relevant to metabolic pathways. This finding aligns with its structural features, which suggest potential interactions with enzyme active sites. However, further studies are required to fully understand its mechanism of action and therapeutic potential.

The compound's stability under different conditions has also been a focus of recent investigations. Studies indicate that it maintains stability under neutral and mildly acidic conditions but undergoes degradation under strong alkaline environments. This information is crucial for its storage and application in various chemical processes.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate is essential for assessing its impact on ecosystems. Research has shown that it undergoes microbial degradation in soil, albeit at a slower rate compared to other similar compounds. This highlights the need for sustainable practices when handling such chemicals.

In conclusion, tert-butyl N-[(5-bromo-2-hydroxypyridin-3-yl)methyl]carbamate is a versatile compound with promising applications across multiple fields. Its unique structure, combined with recent advances in synthesis and biological studies, positions it as a valuable tool in contemporary chemical research. As ongoing investigations continue to unravel its full potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.